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In the realm of high-performance sealants, both mercaptan-terminated and silicone

formulations are prominent choices for researchers, scientists, and drug development

professionals, each offering a distinct set of properties. This guide provides an objective

comparison of their adhesion strength, supported by available experimental data, and details

the methodologies for key adhesion tests.

Executive Summary
Both mercaptan-terminated (often polysulfide-based) and silicone sealants exhibit robust

adhesive properties suitable for a wide range of applications. Generally, silicone sealants are

often associated with higher tensile strength and excellent UV resistance. Mercaptan-

terminated sealants are renowned for their fuel and solvent resistance, as well as their good

flexibility and adhesion to a variety of substrates. The choice between the two often depends

on the specific environmental conditions and substrate materials of the application.

Quantitative Adhesion Data
The following table summarizes the available quantitative data on the adhesion strength of

mercaptan-terminated and silicone sealants. It is important to note that a direct comparison is

challenging due to the variability in tested products, substrates, and experimental conditions

reported in the literature and technical datasheets.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1166854?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sealant
Type

Product
Example

Test
Method

Substrate
Adhesion
Strength

Citation

Mercaptan-

Terminated

(Polysulfide)

Sika®

Duoflex NS
ASTM D412 Not Specified

Tensile

Strength: 1.0

- 1.4 MPa

(150 - 200

psi)

[1]

Mercaptan-

Terminated

(Polysulfide)

Generic ASTM C794 Not Specified

Peel

Adhesion: ≥

2.6 N/mm (15

lb/in) with ≥

90%

cohesive

failure

[2]

Silicone

Generic

Industrial

Grade

Not Specified Not Specified

Tensile

Strength:

1.85 MPa

Silicone

High Strength

Silicone

Adhesive

Not Specified Not Specified

Tensile

Strength: 7.5

MPa

Silicone Generic Not Specified
Aluminum,

Glass

Good

adhesion

without

primer

Experimental Protocols
The adhesion strength of sealants is primarily evaluated using standardized test methods that

measure parameters such as peel strength and lap shear strength. These tests are crucial for

determining a sealant's ability to maintain a bond under various stress conditions.

Peel Adhesion Test (ASTM C794)
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The peel adhesion test is a common method for determining the adhesive and cohesive

characteristics of a sealant.[3]

Objective: To measure the peel strength of a sealant and observe the failure mode (adhesive or

cohesive).

Specimen Preparation:

Substrate Cleaning: The substrates (e.g., aluminum, glass) are thoroughly cleaned with a

solvent like isopropyl alcohol to remove any contaminants that could interfere with adhesion.

Sealant Application: A bead of the sealant is applied to the prepared substrate.

Embedding of Wire Mesh: A wire mesh or cloth is embedded into the sealant bead.

Second Sealant Layer: A second layer of sealant is applied over the mesh.

Curing: The prepared specimen is allowed to cure under specified conditions of temperature

and humidity for a defined period (e.g., 21 days at 23°C and 50% relative humidity).

Test Procedure:

The cured specimen is mounted in a tensile testing machine.

The free end of the wire mesh is clamped in the movable grip of the machine.

The sealant is peeled from the substrate at a 180° angle at a constant rate of speed

(typically 50 mm/min or 2 in/min).[3]

The force required to peel the sealant is continuously recorded.

The failure mode is observed and recorded as either adhesive failure (separation at the

sealant-substrate interface) or cohesive failure (tearing within the sealant itself).[3]

Data Analysis: The peel strength is calculated as the average force per unit width of the sealant

bead (e.g., in N/mm or lbf/in). A high peel strength with cohesive failure generally indicates

good adhesion.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. usa.sika.com [usa.sika.com]

2. mbci.com [mbci.com]

3. matestlabs.com [matestlabs.com]

To cite this document: BenchChem. [Adhesion Strength of Mercaptan-Terminated vs.
Silicone Sealants: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166854#adhesion-strength-comparison-of-
mercaptan-terminated-vs-silicone-sealants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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